Cas no 1566431-88-6 (3-methoxy-2-(oxan-4-yl)methyl-3-oxopropanoic acid)

• Product Name: 3-methoxy-2-(oxan-4-yl)methyl-3-oxopropanoic acid
• CAS No: 1566431-88-6
• MF: C₁₀H₁₆O₅
• MW: 216.231043815613
• CID: 6159457
• PubChem ID: 103973345
• Update Time: 2025-06-14

3-methoxy-2-(oxan-4-yl)methyl-3-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-2-(oxan-4-yl)methyl-3-oxopropanoic acid
• 3-methoxy-2-[(oxan-4-yl)methyl]-3-oxopropanoic acid
• EN300-2110814
• 1566431-88-6

• Inchi： 1S/C10H16O5/c1-14-10(13)8(9(11)12)6-7-2-4-15-5-3-7/h7-8H,2-6H2,1H3,(H,11,12)
• InChI Key： OXMGOYVFJYOZJO-UHFFFAOYSA-N
• SMILES： O1CCC(CC(C(=O)O)C(=O)OC)CC1

Computed Properties

• Exact Mass: 216.09977361g/mol
• Monoisotopic Mass: 216.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 72.8Ų

Additional information on 3-methoxy-2-(oxan-4-yl)methyl-3-oxopropanoic acid

Comprehensive Overview of 3-Methoxy-2-(oxan-4-yl)methyl-3-oxopropanoic Acid (CAS No. 1566431-88-6)

3-Methoxy-2-(oxan-4-yl)methyl-3-oxopropanoic acid (CAS No. 1566431-88-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often abbreviated for convenience, belongs to the class of oxopropanoic acid derivatives, which are known for their versatility in synthetic chemistry and potential applications in drug development. The presence of both methoxy and oxan-4-yl groups in its structure makes it a valuable intermediate for designing novel bioactive molecules.

In recent years, the demand for 3-methoxy-2-(oxan-4-yl)methyl-3-oxopropanoic acid has increased, particularly in the context of green chemistry and sustainable synthesis. Researchers are actively exploring its role in catalysis and biodegradable materials, aligning with global trends toward environmentally friendly practices. The compound's CAS No. 1566431-88-6 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry and material science.

One of the most intriguing aspects of 3-methoxy-2-(oxan-4-yl)methyl-3-oxopropanoic acid is its potential application in peptide synthesis. The oxan-4-yl moiety provides steric stability, while the methoxy group enhances solubility, making it a candidate for drug delivery systems. This aligns with current user queries about innovative excipients and bioavailability enhancement, topics that dominate discussions in pharmaceutical forums.

From a synthetic perspective, the compound's CAS No. 1566431-88-6 is often associated with multistep organic reactions. Its synthesis typically involves esterification and protection-deprotection strategies, which are critical for achieving high purity. Laboratories focusing on high-throughput screening frequently inquire about its availability, underscoring its utility in combinatorial chemistry.

The stability of 3-methoxy-2-(oxan-4-yl)methyl-3-oxopropanoic acid under various conditions is another area of interest. Studies suggest that the oxan-4-yl ring contributes to its thermal resilience, a property highly sought after in polymer chemistry. This resonates with searches related to heat-resistant materials and advanced coatings, highlighting its cross-disciplinary appeal.

In analytical chemistry, the compound's CAS No. 1566431-88-6 is a reference point for chromatographic methods. Its distinct UV absorption profile facilitates detection in complex matrices, making it a subject of interest for quality control protocols. This ties into broader industry concerns about analytical validation and regulatory compliance.

Looking ahead, 3-methoxy-2-(oxan-4-yl)methyl-3-oxopropanoic acid is poised to play a pivotal role in personalized medicine. Its modular structure allows for customization, addressing the rising demand for tailored therapeutics. As the scientific community continues to explore its potential, this compound remains a focal point for innovation in life sciences and beyond.